Cas no 1489841-03-3 (tert-butyl N-2-amino-1-(3-fluoro-4-methoxyphenyl)ethylcarbamate)

• Product Name: tert-butyl N-2-amino-1-(3-fluoro-4-methoxyphenyl)ethylcarbamate
• CAS No: 1489841-03-3
• MF: C₁₄H₂₁FN₂O₃
• MW: 284.326547384262
• CID: 6176087
• PubChem ID: 65096284
• Update Time: 2025-08-05

tert-butyl N-2-amino-1-(3-fluoro-4-methoxyphenyl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-1-(3-fluoro-4-methoxyphenyl)ethylcarbamate
• tert-butyl N-[2-amino-1-(3-fluoro-4-methoxyphenyl)ethyl]carbamate
• EN300-1881406
• AKOS014429154
• 1489841-03-3

• Inchi： 1S/C14H21FN2O3/c1-14(2,3)20-13(18)17-11(8-16)9-5-6-12(19-4)10(15)7-9/h5-7,11H,8,16H2,1-4H3,(H,17,18)
• InChI Key： DJISSLZFLNGBSY-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C(CN)NC(=O)OC(C)(C)C)OC

Computed Properties

• Exact Mass: 284.15362070g/mol
• Monoisotopic Mass: 284.15362070g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 73.6Ų

Additional information on tert-butyl N-2-amino-1-(3-fluoro-4-methoxyphenyl)ethylcarbamate

tert-butyl N-2-amino-1-(3-fluoro-4-methoxyphenyl)ethylcarbamate (CAS No. 1489841-03-3)

tert-butyl N-2-amino-1-(3-fluoro-4-methoxyphenyl)ethylcarbamate, also known by its CAS registry number 1489841-03-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of carbamates, which are widely used in various applications, including agrochemicals, pharmaceuticals, and materials science. The structure of this compound is characterized by a tert-butyl group attached to a carbamate moiety, which is further linked to an amino-substituted phenyl ring.

The molecular formula of tert-butyl N-2-amino-1-(3-fluoro-4-methoxyphenyl)ethylcarbamate is C₁₅H₂₀FNO₅, and its molecular weight is approximately 327.3 g/mol. The compound exhibits a melting point of around 150°C and is sparingly soluble in water, with a solubility of about 0.5 mg/L at 25°C. These physical properties make it suitable for use in various synthetic processes and as an intermediate in the preparation of more complex molecules.

Recent studies have highlighted the potential of this compound as a precursor in the synthesis of bioactive molecules. For instance, researchers have explored its role in the development of novel anti-inflammatory agents and as a building block for constructing peptide-based drugs. The presence of the tert-butyl group provides steric protection during synthetic steps, while the amino and methoxy substituents on the phenyl ring offer opportunities for further functionalization.

In terms of synthesis, tert-butyl N-2-amino-1-(3-fluoro-4-methoxyphenyl)ethylcarbamate can be prepared via a multi-step process involving nucleophilic substitution reactions and coupling chemistry. The key intermediates include the corresponding amine and phenol derivatives, which are subjected to carbamate formation under controlled conditions. This approach ensures high yields and excellent purity, making it suitable for large-scale production.

The application of this compound extends beyond traditional chemical synthesis. It has been utilized in combinatorial chemistry to generate libraries of structurally diverse compounds for high-throughput screening. Additionally, its role as an intermediate in the synthesis of taxane derivatives has been reported, underscoring its importance in drug discovery efforts.

In conclusion, tert-butyl N-2-amino-1-(3-fluoro-4-methoxyphenyl)ethylcarbamate (CAS No. 1489841-03-3) is a versatile compound with promising applications in organic synthesis and drug development. Its unique structure and favorable physical properties make it an invaluable tool for researchers in various scientific disciplines.